(3AS,6S,6aS)-2,2-dimethyl-6-vinyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol

• IUPAC Name: (3aS,6S,6aS)-6-ethenyl-2,2-dimethyl-3a,4,6,6a-tetrahydrofuro[3,4-d][1,3]dioxol-4-ol
• InChI: InChI=1S/C9H14O4/c1-4-5-6-7(8(10)11-5)13-9(2,3)12-6/h4-8,10H,1H2,2-3H3/t5-,6-,7-,8?/m0/s1
• InChI Key: GKEXXSPLHBSKEG-FKMOCYPUSA-N
• Canonical SMILES: CC1(OC2C(OC(C2O1)O)C=C)C
• Isomeric SMILES: CC1(O[C@H]2[C@@H](OC([C@H]2O1)O)C=C)C
• Molecular Formula: C9H14O4
• Molecular Weight: 186.20 g/mol

Description

The compound (3AS,6S,6aS)-2,2-dimethyl-6-vinyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol is a chiral bicyclic furanodioxolane derivative characterized by a fused furo[3,4-d][1,3]dioxolane core. Key structural features include:

• Stereochemistry: Three stereocenters (3a, 6, and 6a positions) in the S, S, and S configurations, respectively.
• Functional groups: A hydroxyl group at position 4 and a vinyl group at position 4.
• Protective groups: Two methyl groups forming a 2,2-dimethyl substitution on the dioxolane ring.

This compound’s reactivity and applications are influenced by its stereochemistry and the vinyl substituent, which distinguishes it from related derivatives.

Comparison with Similar Compounds

Substituent Variations

The vinyl group at position 6 is a critical differentiator. Below is a comparison of substituents and functional groups in analogous compounds:

Compound Name	Substituents/Functional Groups	Molecular Weight	Key Applications/Properties	Reference(s)
(3AS,6S,6aS)-2,2-dimethyl-6-vinyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol (Target)	6-vinyl, 4-OH, 2,2-dimethyl	~244.3 (calc.)	Potential monomer for polymerization; reactive vinyl group for click chemistry or addition	N/A
(3aS,6S,6aS)-6-{[(tert-Butyldiphenylsilyl)oxy]methyl}-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol	6-(silyl-protected hydroxymethyl), 4-OH, 2,2-dimethyl	428.6	Intermediate in nucleoside synthesis; enhanced stability due to silyl protection
(3aS,6R,6aS)-6-[(4R)-2,2-dimethyl-1,3-dioxolan-4-yl]-2,2-dimethyldihydrofuro[3,4-d][1,3]dioxol-4(3aH)-one	6-(dioxolane substituent), 4-ketone, 2,2-dimethyl	258.27	Carbohydrate derivative; ketone group enables redox reactions
(3aR,6R,6aR)-6-(hydroxymethyl)-2,2-dimethyltetrahydrofuro[3,4-d][1,3]dioxol-4-ol	6-hydroxymethyl, 4-OH, 2,2-dimethyl	190.19	Building block for chiral ligands; polar due to free hydroxyl groups

Key Observations :

• The vinyl group in the target compound enhances reactivity for cycloaddition or polymerization, unlike silyl-protected () or ketone-containing derivatives ().
• Hydroxyl vs. Protective Groups : The unprotected 4-OH in the target compound increases polarity compared to silyl-protected analogs but reduces stability under acidic/basic conditions.

Stereochemical Differences

Stereochemistry significantly impacts biological activity and synthetic utility:

• Target Compound : (3aS,6S,6aS) configuration.
• Analog in : (3aS,5R,6R,6aS) configuration with a dioxolane substituent. This stereochemistry alters its interaction with enzymes or receptors compared to the target compound .
• Diacetone-D-Glucose () : (3aR,5S,6S,6aR) configuration. Used as a chiral auxiliary in asymmetric synthesis, contrasting with the target’s S,S,S configuration .

Reactivity Comparison :

• The vinyl group enables unique pathways like radical polymerization or Diels-Alder reactions, unlike the nucleophilic hydroxyl or ketone groups in analogs.